Cas no 1361522-10-2 (6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde)

• Product Name: 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde
• CAS No: 1361522-10-2
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4799668
• Update Time: 2025-06-14

6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-8-3-2-7(10(14)11(8)15)12-6(5-18)1-4-9(16)17-12/h1-5H
• InChI Key： RNVCNMKNKXZBII-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(C=O)=CC=C(N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 4.3
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde

Comprehensive Overview of 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde (CAS No. 1361522-10-2)

6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro-substituted nicotinaldehyde core and a trichlorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS registry number, 1361522-10-2, ensures precise identification in chemical databases and regulatory documentation.

In recent years, the demand for halogenated nicotinaldehyde derivatives has surged due to their role in developing novel antimicrobial agents and crop protection chemicals. Researchers are particularly interested in how the 6-fluoro and 2,3,4-trichlorophenyl groups influence the compound's reactivity and binding affinity. This aligns with current trends in precision chemistry, where fine-tuning molecular structures can lead to breakthroughs in drug discovery and sustainable agriculture.

The synthesis of 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde typically involves multi-step reactions, including cross-coupling and selective fluorination processes. Analytical techniques like HPLC and NMR spectroscopy are crucial for verifying its purity, which is critical given its use in high-value applications. The compound's logP value and hydrogen bonding capacity make it a subject of interest in QSAR studies, addressing common search queries about structure-activity relationships in medicinal chemistry.

Environmental considerations are increasingly shaping discussions around chlorinated compounds. While 1361522-10-2 is not classified as hazardous under major regulatory frameworks, its biodegradation pathways and ecotoxicological profile are active research areas. This responds to growing public interest in green chemistry alternatives and benign-by-design principles, frequently searched topics in scientific forums.

From a commercial perspective, suppliers of 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde emphasize its batch-to-batch consistency and scalable production capabilities. The compound's stability under various storage conditions (often queried as "shelf life of fluorinated aldehydes") makes it practical for industrial use. Its pricing reflects the technical challenges of introducing both fluoro and trichlorophenyl groups with high regioselectivity.

Emerging applications include its use as a building block for fluorescent probes in cellular imaging, capitalizing on the fluorophore properties imparted by its conjugated system. This connects to trending searches about bioimaging reagents and diagnostic tools. The compound's electrophilic aldehyde group also enables diverse derivatization possibilities, frequently explored in patent literature for combinatorial chemistry approaches.

Quality control protocols for CAS 1361522-10-2 typically specify limits for isomeric impurities and heavy metal content, addressing regulatory concerns in end-use industries. Analytical method development for this compound often appears in discussions about HPLC method optimization for polyhalogenated compounds, a common technical challenge in analytical chemistry circles.

The scientific community continues to investigate the crystal structure and supramolecular interactions of 6-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde, with particular attention to how its halogen bonding capabilities might inform material science applications. These studies respond to increasing interest in halogen-based molecular engineering, a hot topic in advanced materials research.